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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the characterization of rhodinyl acetate as a
Certified Reference Material (CRM). It details the analytical methods for establishing its purity
and identity, compares its performance with other relevant standards, and presents supporting
experimental data and protocols for its certification.

Introduction to Rhodinyl Acetate

Rhodinyl acetate (CAS No. 141-11-7) is an organic ester with a characteristic fresh, rose-like
odor, making it a valuable ingredient in the fragrance and flavor industries.[1][2] As a Certified
Reference Material, it serves as a high-purity standard for analytical method validation, quality
control, and research and development in cosmetics, food science, and pharmaceutical
analysis. Its chemical formula is C12H2202 and it has a molecular weight of 198.30 g/mol .[3]

Physicochemical Properties

The fundamental properties of rhodinyl acetate are critical for its use as a reference material.
These properties are meticulously measured and verified during the certification process.
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Property Value Reference
Appearance Colorless to pale yellow liquid [1]

Purity > 98.0% [1]

Specific Gravity 0.89400 to 0.90400 @ 25.00 (41051

°C

Refractive Index

1.45100to 1.45700 @ 20.00
°C

[4]115]

256.4 °C at 760 mmHg

Boiling Point ) [6]
(estimated)
Flash Point 96.11 °C (205.00 °F) TCC [4][5]
N Soluble in alcohol and oils,
Solubility [1]

limited in water

Purity Determination and Impurity Profiling

The certification of rhodinyl acetate as a CRM necessitates a thorough assessment of its

purity using a mass balance approach, which is considered a high-precision method for purity

determination.[7] This involves the independent quantification of the main component, organic

impurities, water content, and non-volatile impurities.

Hypothetical Purity Assignment for a CRM Batch
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Parameter Method Result Uncertainty (k=2)

Gas Chromatography-

Purity by GC-FID Flame lonization 99.85% 0.10%
Detection

Water Content Karl Fischer Titration 0.05% 0.01%

Non-Volatile Impurities ~ Gravimetry <0.01% -

Organic Impurities GC-MS 0.10% 0.03%

Assigned Purity (Mass
- 99.80% 0.11%
Balance)

Note: The data in this table is representative and intended to illustrate the characterization
process.

Comparison with Alternative Reference Materials

While a direct CRM-to-CRM comparison for rhodinyl acetate is not readily available, a
comparison can be made between a certified rhodinyl acetate and other non-certified,
analytical grade standards.
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Rhodinyl Acetate

Analytical Grade

Other Rose Esters

Feature _ (e.g., Citronellyl
CRM Rhodinyl Acetate
Acetate)
N Metrologically ) )
Traceability Not traceable. Varies by supplier.

traceable to Sl units.

Certified Purity

Yes, with a detailed
certificate of analysis
and uncertainty

statement.

Purity stated, but not

certified.

Often provided with a
typical purity range.

Impurity Profile

Characterized and

quantified.

Major impurities may
be listed.

Generally not detailed.

Intended Use

Quantitative analysis,

method validation,

instrument calibration.

General laboratory
use, qualitative

analysis.

Primarily for fragrance
formulation and

research.

Regulatory
Compliance

Meets requirements
for high-stakes
applications (e.g.,
pharma QC).

May not meet
stringent regulatory

requirements.

Compliance with
industry standards
(e.g., IFRA).[8]

Experimental Protocols

Detailed methodologies are crucial for the transparent and reproducible characterization of a

CRM.

Purity Determination by Gas Chromatography (GC-FID)

¢ Instrument: Agilent 7890B GC system with FID detector.

e Column: DB-5ms (30 m x 0.25 mm, 0.25 um film thickness).

* Injector Temperature: 250 °C.

e Detector Temperature: 300 °C.
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e Oven Program: Initial temperature 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold
for 5 min.

e Carrier Gas: Helium at a constant flow of 1.2 mL/min.
e Injection Volume: 1 pL (split ratio 50:1).

e Quantification: Area normalization method, with relative correction factors for identified
impurities.

Identification of Organic Impurities by GC-Mass
Spectrometry (GC-MS)

e Instrument: GC-MS system (e.g., Agilent 6890N GC with 5973N MS detector).
e Column: J&W DB-624 capillary column (60 m x 0.32 mm x 0.25 pm).[7]

e MS Conditions: Electron ionization (El) mode at 70 eV. Mass range scanned from m/z 35 to
500.

« Identification: Comparison of mass spectra with reference libraries (e.g., NIST).

Water Content by Karl Fischer Titration

» Method: Coulometric Karl Fischer titration.
o Apparatus: Metrohm 831 KF Coulometer or equivalent.
e Sample Amount: Approximately 1 g, accurately weighed.

e Procedure: The sample is injected into the titration cell containing the Karl Fischer reagent.
The water content is determined electrochemically.

Non-Volatile Impurities by Gravimetry

e Procedure: A known amount of the rhodinyl acetate sample (e.g., 5 g) is accurately
weighed into a tared dish. The sample is heated in an oven at 105 °C until a constant weight
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is achieved. The residue is weighed, and the percentage of non-volatile impurities is
calculated.

Visualizing the Certification Workflow and

Comparison
Workflow for CRM Characterization

Analytical Testing

Non-Volatile Impurities
A

Sample Preparation Water Content (KF) Data Analysis & Certification

Raw Rhodinyl Acetate > Mass Balance Calculation Uncertainty Budget Certificate of Analysis

Impurity ID by GC-MS

Purity by GC-FID

Click to download full resolution via product page

Caption: Workflow for the characterization of rhodinyl acetate as a CRM.

Comparison of Reference Material Grades
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Certified Reference Material Analytical Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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